Cas no 91919-02-7 ( )

• Product name: &nbsp
• CAS No: 91919-02-7
• MF: C₁₉H₁₅N₃O₄
• MW: 349.340104341507
• CID: 997624
• PubChem ID: 9555458

  Chemical and Physical Properties

Names and Identifiers

• N-[(E)-1,3-benzodioxol-5-ylmethyleneamino]-6-methyl-[1,3]dioxolo[4,5-g]quinolin-8-amine
• NSC332389
• US9624235, Compound 3
• SCHEMBL15171169
• 1,3-Benzodioxole-5-carboxaldehyde, (6-methyl-1,3-dioxolo[4,5-g]quinolin-8-yl)hydrazone
• NSC-332389
• DTXSID20429774
• CHEMBL563444
• BDBM318445
• 91919-02-7
•  

• Inchi： InChI=1S/C19H15N3O4/c1-11-4-15(13-6-18-19(26-10-25-18)7-14(13)21-11)22-20-8-12-2-3-16-17(5-12)24-9-23-16/h2-8H,9-10H2,1H3,(H,21,22)/b20-8+
• InChI Key： BQEYNIRSTCBFEH-DNTJNYDQSA-N
• SMILES： CC1=CC(=C2C=C3C(=CC2=N1)OCO3)NN=CC4=CC5=C(C=C4)OCO5

Computed Properties

• Exact Mass: 349.106256
• Monoisotopic Mass: 349.106256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 74.2

Experimental Properties

• Density: 1.48
• Boiling Point: 543.6°C at 760 mmHg
• Flash Point: 282.6°C
• Refractive Index: 1.71